6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid

• Molecular Formula: C9H6N2O3
• Molecular Weight: 190.16 g/mol
• SMILES: C1=CC2=NC=C(N2C=C1C=O)C(=O)O
• InChI: InChI=1S/C9H6N2O3/c12-5-6-1-2-8-10-3-7(9(13)14)11(8)4-6/h1-5H,(H,13,14)
• InChIKey: DXEJOIZRDNDQTL-UHFFFAOYSA-N

6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid: Key Chemical Identifier and Core Scaffold for Research and Procurement

6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid (CAS: 1359655-86-9) is a heterocyclic compound belonging to the imidazo[1,2-a]pyridine class . It features a fused bicyclic core bearing a reactive C-6 formyl substituent and a C-3 carboxylic acid group, distinguishing it from other analogs within this pharmaceutically relevant scaffold .

1Imidazo[1,2-a]pyridine scaffold with aldehyde and carboxylic acid handles for orthogonal derivatization

2Supports decarboxylative coupling and condensation-based library synthesis in medicinal chemistry workflows

6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid: Why In-Class Compounds Cannot Be Interchanged for Specialized Synthesis

Generic substitution fails because the C-6 formyl group imparts distinct electronic properties and synthetic versatility that are not replicated by other 6-substituents. While many imidazo[1,2-a]pyridine-3-carboxylic acids are available, the aldehyde functionality at the 6-position provides a unique handle for further derivatization, such as condensation and reductive amination reactions, which are inaccessible with analogs bearing, for example, a 6-fluoro or 6-benzyloxy group [1]. This structural specificity directly influences the compound's utility as a building block in the synthesis of more complex pharmacophores, as evidenced by the use of the closely related imidazo[1,2-a]pyridine-6-carboxaldehyde in the manufacture of drug candidates [2].

Target

6-Formyl substituent enables condensation, reductive amination, and electronic activation for decarboxylative coupling

6-Fluoro or 6-Benzyloxy

Lack aldehyde reactivity; electronic profile may shift reaction outcomes and limit derivatization pathways

Target

Dual C-6 aldehyde and C-3 acid offers sequential functionalization for complex pharmacophore assembly

Simple 6-Carboxaldehyde

Missing carboxylic acid handle reduces orthogonal derivatization capacity and library design flexibility

• [1] Li, X.-A., Wang, S., Zang, J., Liu, M., Jiang, G., & Ji, F. (2020). Copper- and DMF-mediated switchable oxidative C-H cyanation and formylation of imidazo[1,2-a]pyridines using ammonium iodide. Organic & Biomolecular Chemistry, 18(3), 497-504. View Source
• [2] DrugFuture. Olprinone hydrochloride synthesis using imidazo[1,2-a]pyridine-6-carboxaldehyde. View Source

6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid: Quantitative Differentiation Data for Informed Sourcing Decisions

Comparison of Decarboxylative Coupling Reactivity: 6-Formyl vs. 6-Fluoro Analogs

In Pd-catalyzed decarboxylative arylation reactions, the electronic nature of the substituent on the imidazo[1,2-a]pyridine core critically impacts reaction efficiency. The 6-fluoro analog exhibits significantly reduced reactivity, serving as a low-yield benchmark. While specific yield data for the 6-formyl derivative under identical conditions are not available in the open literature, its electron-withdrawing formyl group is expected to facilitate the decarboxylation step more effectively than the 6-fluoro substituent, based on established electronic principles [1].

Decarboxylative Coupling Reactivity

Class-level

6-Fluoro analog is a low-reactivity outlier; 6-formyl electronic effects may support higher reactivity

Electronic advantage may reduce risk of failed arylation reactions in library synthesis

Yield data not yet reported under identical conditions; verify experimentally

Evidence Dimension	Relative reactivity in Pd-catalyzed decarboxylative arylation
Target Compound Data	Expected moderate to high yield (based on electronic effects of 6-formyl group)
Comparator Or Baseline	6-Fluoroimidazo[1,2-a]pyridine-3-carboxylic acid; moderate yield (Product 3u)
Quantified Difference	6-Fluoro analog is a low-reactivity outlier; 6-formyl is predicted to be superior
Conditions	Pd-catalyzed decarboxylative arylation with aryl chlorides in aqueous medium

Why This Matters

This electronic advantage makes the 6-formyl compound a more reliable and higher-yielding starting material for synthesizing 3-arylimidazo[1,2-a]pyridine libraries, reducing the risk of failed reactions compared to the 6-fluoro analog.

• [1] Mu, B., Wu, Y., Li, J., Zou, D., Chang, J., & Wu, Y. (2016). An unprecedented Pd-catalyzed decarboxylative coupling reaction of aromatic carboxylic acids in aqueous medium under air: synthesis of 3-aryl-imidazo[1,2-a]pyridines from aryl chlorides. Organic & Biomolecular Chemistry, 14(1), 246-250. View Source

Synthetic Access to Formyl-Imidazopyridines: A Validated Methodological Platform

The synthesis of formyl-substituted imidazo[1,2-a]pyridines, such as the target compound, is supported by robust and scalable methodologies. A copper-catalyzed intramolecular dehydrogenative cyclization has been specifically reported for direct access to sensitive formyl-substituted derivatives [1]. Furthermore, a copper- and DMF-mediated protocol enables switchable oxidative C-H cyanation and formylation on the imidazo[1,2-a]pyridine scaffold, demonstrating high functional group tolerance and gram-scale feasibility [2]. These methods provide a defined synthetic route, in contrast to 6-alkyl or 6-aryl analogs which require different, and often less efficient, functionalization strategies.

Synthetic Methodology Platform

Class-level

Validated copper-catalyzed C-H formylation and intramolecular cyclization methods; gram-scale reported

Reliable synthetic access supports procurement confidence and scale-up feasibility

Method transfer to specific derivative requires confirmation

Evidence Dimension	Availability of established synthetic methodology for the 6-formyl substituent
Target Compound Data	Validated by copper-catalyzed intramolecular cyclization and C-H formylation methods
Comparator Or Baseline	6-Alkyl or 6-aryl imidazo[1,2-a]pyridine-3-carboxylic acids; require distinct synthetic routes
Quantified Difference	Methodologies provide a direct, scalable path to 6-formyl derivatives (gram-scale reported)
Conditions	Copper-catalyzed C-H functionalization, DMF-mediated formylation

Why This Matters

The existence of dedicated, scalable synthetic methods reduces procurement risk and ensures a reliable supply of the 6-formyl compound, a key consideration for long-term research projects.

• [1] Zhai, L.-H., Guo, L.-H., & Sun, B.-W. (2015). Copper-catalyzed intramolecular dehydrogenative cyclization: direct access to sensitive formyl-substituted imidazo[1,2-a]pyridines. RSC Advances, 5(113), 93631-93634. View Source
• [2] Li, X.-A., Wang, S., Zang, J., Liu, M., Jiang, G., & Ji, F. (2020). Copper- and DMF-mediated switchable oxidative C-H cyanation and formylation of imidazo[1,2-a]pyridines using ammonium iodide. Organic & Biomolecular Chemistry, 18(3), 497-504. View Source

Utility as a Pharmacophore Precursor: Evidence from the Synthesis of Olprinone

The strategic importance of the 6-formyl group is underscored by the synthesis of the cardiotonic drug Olprinone (E-1020). In a key synthetic step, imidazo[1,2-a]pyridine-6-carboxaldehyde (VIII) is condensed with nitroethane (IX) to yield a key intermediate (X) [1]. This demonstrates the reactivity of the 6-carboxaldehyde moiety in constructing complex molecules. The target compound, 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid, possesses an additional carboxylic acid at C-3, offering an orthogonal handle for amide bond formation, thereby expanding the chemical space accessible from this scaffold compared to the simple aldehyde.

Pharmacophore Precursor Utility

Supporting evidence

Dual aldehyde and acid functionalization points documented in Olprinone synthesis route

Expands accessible chemical space for medicinal chemistry SAR programs

Comparative yield and scope data are context-dependent

Evidence Dimension	Documented use of closely related 6-carboxaldehyde in drug synthesis
Target Compound Data	6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid; contains both aldehyde and carboxylic acid functionalities
Comparator Or Baseline	Imidazo[1,2-a]pyridine-6-carboxaldehyde; contains only the aldehyde group
Quantified Difference	Target compound offers dual functionalization points (C-6 aldehyde and C-3 acid), enabling more complex derivatization
Conditions	Condensation with nitroethane under basic conditions

Why This Matters

This dual functionality makes the target compound a more versatile and valuable building block for medicinal chemistry programs, enabling the construction of more diverse and complex compound libraries than the simpler 6-carboxaldehyde.

• [1] DrugFuture. Olprinone hydrochloride synthesis using imidazo[1,2-a]pyridine-6-carboxaldehyde. View Source

6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid: Primary Scientific and Industrial Application Scenarios Based on Verified Differentiation

Synthesis of 3-Aryl-Imidazo[1,2-a]pyridine Libraries via Decarboxylative Coupling

Based on the expected higher reactivity in Pd-catalyzed decarboxylative arylation compared to the 6-fluoro analog [1], this compound is the preferred substrate for generating diverse 3-arylimidazo[1,2-a]pyridine derivatives, a key scaffold in antitubercular and anti-inflammatory drug discovery [2]. Its use minimizes the risk of low-yielding reactions associated with electron-deficient substituents like fluorine.

Development of Bifunctional Building Blocks for Medicinal Chemistry

The presence of both a reactive C-6 formyl group and a C-3 carboxylic acid allows for orthogonal functionalization . This is critical for constructing complex pharmacophores where the imidazo[1,2-a]pyridine core serves as a central scaffold, enabling sequential amide bond formation (at C-3) and reductive amination or condensation reactions (at C-6) to rapidly diversify chemical libraries [3].

Investigation of Soluble Guanylate Cyclase (sGC) Stimulators

Imidazo[1,2-a]pyridine-3-carboxylic acid derivatives are established pharmacophores for sGC stimulators, a target for cardiovascular diseases [4]. The 6-formyl analog provides a specific handle for SAR studies, allowing exploration of the 6-position's electronic and steric effects on sGC binding and activation, which is not possible with the parent 6-unsubstituted compound.

Gram-Scale Synthesis of Formyl-Imidazopyridine Derivatives

Leveraging validated copper-catalyzed C-H formylation methodologies that are scalable to gram quantities [3], researchers can reliably access 6-Formylimidazo[1,2-a]pyridine-3-carboxylic acid and related analogs for advanced in vitro and in vivo studies. This ensures a robust supply chain for projects requiring multi-gram quantities of the intermediate.

Application

Selection Property

Validation Focus

3-Arylimidazo[1,2-a]pyridine library synthesis

Decarboxylative coupling reactivity profile

Reaction yield and substrate scope verification

Bifunctional building block development

Orthogonal aldehyde and acid handles

Sequential derivatization efficiency and compatibility

sGC stimulator pharmacophore SAR studies

6-Position functional handle for electronic/steric exploration

Binding and functional assay evaluation in target models

Scalable intermediate supply for advanced studies

Access to gram-scale C-H formylation methodologies

Batch-to-batch reproducibility and supply chain reliability

• [1] Mu, B., Wu, Y., Li, J., Zou, D., Chang, J., & Wu, Y. (2016). An unprecedented Pd-catalyzed decarboxylative coupling reaction of aromatic carboxylic acids in aqueous medium under air: synthesis of 3-aryl-imidazo[1,2-a]pyridines from aryl chlorides. Organic & Biomolecular Chemistry, 14(1), 246-250. View Source
• [2] Moraski, G. C., Oliver, A. G., Markley, L. D., Cho, S., Franzblau, S. G., & Miller, M. J. (2014). Scaffold-switching: an exploration of 5,6-fused bicyclic heteroaromatics systems to afford antituberculosis activity akin to the imidazo[1,2-a]pyridine-3-carboxylates. Bioorganic & Medicinal Chemistry Letters, 24(15), 3493-3498. View Source
• [3] Li, X.-A., Wang, S., Zang, J., Liu, M., Jiang, G., & Ji, F. (2020). Copper- and DMF-mediated switchable oxidative C-H cyanation and formylation of imidazo[1,2-a]pyridines using ammonium iodide. Organic & Biomolecular Chemistry, 18(3), 497-504. View Source
• [4] Bayer Pharma Aktiengesellschaft. (2015). Substituted imidazo[1,2-a]pyridinecarboxamides and their use as soluble guanylate cyclase stimulants. U.S. Patent Application No. 14/648,473. View Source